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Compound of Interest

Compound Name: POLYGLYCERYL-5 LAURATE

Cat. No.: B1178128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyglyceryl-5 Laurate is a non-ionic surfactant and emulsifier widely utilized in the cosmetic,

pharmaceutical, and food industries. It is the ester of lauric acid and polyglyceryl-5, a polymer

of glycerin containing an average of five glycerin units.[1][2] The complex nature of this

ingredient, which is a mixture of mono- and di-esters with a distribution of polyglycerol chain

lengths, necessitates robust analytical methods for its comprehensive identification and

characterization. This technical guide provides a detailed overview of the key analytical

techniques and experimental protocols for the qualitative and quantitative analysis of

Polyglyceryl-5 Laurate.

Chemical Structure and Synthesis
Polyglyceryl-5 Laurate is synthesized through the direct esterification of polyglycerol-5 with

lauric acid. The reaction typically involves heating the reactants in the presence of a catalyst.

The resulting product is a complex mixture whose composition and properties depend on the

reaction conditions.

A general representation of the synthesis and the resulting structures is depicted below:
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Reactants

Products

Polyglycerol-5

Polyglyceryl-5 Monolaurate

+ Lauric Acid
(Esterification)

Lauric Acid

Polyglyceryl-5 Dilaurate

+ Lauric Acid
(Further Esterification)

Unreacted Starting Materials
(Polyglycerol-5, Lauric Acid)

Analytical Workflow

Information Obtained

Polyglyceryl-5 Laurate Sample

FTIR Analysis NMR Analysis (¹H & ¹³C) HPLC-MS AnalysisHydrolysis

Functional Group Identification
(Ester, Hydroxyl, Alkyl)

Detailed Structural Elucidation
(Polyglycerol backbone, Laurate chain, Ester linkage)

Separation and Quantification
(Mono-/Di-esters, Polyglycerol distribution)

GC-MS Analysis of FAMEs GC-MS Analysis of Silylated Polyglycerols

Fatty Acid Composition
(Lauric Acid identification)

Polyglycerol Backbone Analysis
(Glycerol oligomer distribution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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